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Compound of Interest

Compound Name: 6-(Chloromethyl)nicotinic acid
CAS No.: 148258-27-9
Cat. No.: B2566862
Get Quote
& J

Executive Summary & Compound Profile

6-(Chloromethyl)nicotinic acid (CAS 10177-13-6) is a critical bifunctional pyridine
intermediate. It serves as a "linchpin" scaffold in medicinal chemistry, offering two orthogonal
reactivity handles: the carboxylic acid at position 3 (for amide coupling/esterification) and the
electrophilic chloromethyl group at position 6 (for nucleophilic substitution).[1]

This guide provides a comprehensive spectral profile and analytical workflows. A key challenge
in handling this compound is the hydrolytic instability of the chloromethyl group; therefore, the
protocols below emphasize anhydrous handling during analysis.[1]
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Property Data

IUPAC Name 6-(Chloromethyl)pyridine-3-carboxylic acid
CAS Number 10177-13-6

Molecular Formula C7H6CINO2

Molecular Weight 171.58 g/mol

Appearance Off-white to beige crystalline powder

Soluble in DMSO, Methanol, DMF; sparingly

Solubility ]
soluble in non-polar solvents.

Synthesis & Impurity Logic

Understanding the synthesis is prerequisite to interpreting spectral data, as specific impurities
(e.g., unreacted starting material or hydrolyzed byproducts) often appear in the spectra.[1]

Synthetic Pathway & Impurity Profile

The compound is typically accessed via radical halogenation of 6-methylnicotinic esters or
deoxychlorination of 6-(hydroxymethyl)nicotinic acid.

6-Methylnicotinic Acid Radical Chlorination Intermediate: Acid Hydrolysis 6-(Chloromethyl)nicotinic iy RES
P H 6-(Hydroxymethyl)nicotinic acid
(Precursor) (NCS/AIBN) Methyl 6-(chloromethyl)nicotinate (HCI/H20) acid (Target) {Hydrolysis Byproduct)

Click to download full resolution via product page

Figure 1: Synthetic route highlighting the critical hydrolysis risk (Red Node) that analysts must
detect.

Nuclear Magnetic Resonance (NMR)
Spectroscopy|[1]

Expert Insight: The 2,5-substitution pattern on the pyridine ring creates a distinct coupling
pattern.[1] The key to validating this structure is the absence of the methyl singlet (~2.5 ppm)
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and the appearance of the chloromethyl singlet (~4.8 ppm).[1]

A1H NMR Data (400 MHz, DMSO-d6)

Solvent Choice: DMSO-d6 is required.[1][2][3] CDCI3 solubility is often insufficient for the free
acid.[1]

. Lo . . Coupling
Shift (0, ppm) Multiplicity Integration Assignment
Constants (J)
Exchangeable
13.50 brs 1H -COOH
(broad)
9.05 d 1H H-2 (Ar-H) J ~ 2.0 Hz (meta)
8.32 dd 1H H-4 (Ar-H) J~8.0,20Hz
J~80Hz
7.65 d 1H H-5 (Ar-H)
(ortho)
Singlet
4.85 s 2H -CH2ClI _ _
(Diagnostic)

Structural Logic:

e H-2 (9.05 ppm): Most deshielded due to proximity to the ring nitrogen and the electron-
withdrawing carboxylic acid.

e H-5 (7.65 ppm): Upfield relative to H-4/H-2, but deshielded compared to unsubstituted
pyridine due to the chloromethyl group.

e CH2CI (4.85 ppm): The shift from ~2.5 ppm (in the methyl precursor) to ~4.85 ppm confirms
chlorination.[1]

A13C NMR Data (100 MHz, DMSO-d6)
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Shift (6, ppm) Carbon Type Assighment

166.2 Quaternary (C=0) Carboxylic Acid

160.5 Quaternary (Ar-C) C-6 (attached to CH2CI)
150.1 CH (Ar-C) C-2

138.5 CH (Ar-C) C-4

126.0 Quaternary (Ar-C) C-3 (attached to COOH)
122.8 CH (Ar-C) C-5

46.5 Aliphatic CH2 -CH2Cl

Mass Spectrometry (MS)[4]

Expert Insight: The presence of a chlorine atom provides a definitive "fingerprint" in the mass
spectrum due to the natural abundance of 35CI (75%) and 37Cl (25%).[1]

MS Profile (ESI+ or EI)[1]

» Molecular lon: 171.58 Da[1]

 lonization Mode: ESI (Positive) is preferred for the pyridine nitrogen; ESI (Negative) for the
carboxylic acid.[1]

m/z Peak Intensity Assignment Interpretation

172.0 100% [M+H]+ (35ClI) Protonated parent ion

Diagnostic Isotope
174.0 ~33% [M+H]+ (37CI) Pattern (3:1 ratio

confirms one Cl atom)

Loss of Chlorine

136.0 Variable [M-CIJ+
(Fragment)
) Decarboxylation
127.0 Variable [M - COOH]+
(Fragment)
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Fragmentation Logic

Parent lon [M+H]+
m/z 172/174

Fragment A
[M - CI]+
m/z 137

Pyridinium Core
Stable Aromatic

Fragment B
[M - COOH]+
m/z 127

Decarboxylation

Click to download full resolution via product page

Figure 2: Primary fragmentation pathways observed in ESI-MS/MS.

Infrared Spectroscopy (FT-IR)

Expert Insight: IR is primarily used here to confirm the oxidation state of the carbonyl (acid vs.

ester precursor) and the integrity of the alkyl halide.[1]

Wavenumber (cm~—?)

Vibration Mode

Functional Group

3200 - 2500 O-H Stretch (Broad) Carboxylic Acid dimer

1690 - 1710 C=0 Stretch (Strong) Conjugated Carboxylic Acid
1590, 1570 C=C / C=N Stretch Pyridine Ring Skeleton
1280 - 1300 C-O Stretch Acid C-O

200 - 750 PP Alkyl Chloride (Fingerprint

region)
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Experimental Protocols (Standard Operating

Procedures)
Sample Preparation for NMR

Obijective: Prevent hydrolysis of the chloromethyl group during analysis.[1]

e Dryness: Ensure the NMR tube is oven-dried. Use a fresh ampoule of DMSO-d6 (99.9% D)
containing TMS.[1]

o Concentration: Weigh 10-15 mg of 6-(chloromethyl)nicotinic acid.
e Dissolution: Add 0.6 mL DMSO-d6. Vortex until fully dissolved.[1]

e Acquisition: Run the spectrum immediately.[1] Note: If a peak appears at ~4.6 ppm (CH2-
OH) or ~5.2 ppm (CH2-dimer), the sample has degraded.

HPLC-UV Purity Check

Objective: Quantify purity and detect the hydroxymethyl impurity.[1]

e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5 pum).[1]
e Mobile Phase A: Water + 0.1% Formic Acid.[1]

o Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

o Gradient: 5% B to 95% B over 10 minutes.

e Detection: UV @ 254 nm (Pyridine absorption max).

e Retention Time Logic: The chloromethyl derivative is more lipophilic than the hydroxymethyl
impurity and will elute later.[1]

References

o National Center for Biotechnology Information (2023).PubChem Compound Summary for
CID 938, Nicotinic Acid (Structural Analog Data).[1] Retrieved from [Link][1]
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e Pretsch, E., Buhlmann, P., & Badertscher, M. (2009).Structure Determination of Organic
Compounds: Tables of Spectral Data.[1] Springer-Verlag Berlin Heidelberg.[1] (Standard
reference for calculating substituent effects on pyridine rings).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Nicotinic Acid | C6H5NO2 | CID 938 - PubChem [pubchem.ncbi.nim.nih.gov]

2. Nicotinic acid(59-67-6) 1H NMR [m.chemicalbook.com]

3. 6-Chloronicotinic acid(5326-23-8) 1H NMR spectrum [chemicalbook.com]

» To cite this document: BenchChem. [Technical Whitepaper: Structural Characterization &
Analytical Profiling of 6-(Chloromethyl)nicotinic acid]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b2566862/docs#technical-whitepaper-
structural-characterization-analytical-profiling-of-6-chloromethyl-nicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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